Cas no 21019-30-7 (METHYLLYCACONITINE CITRATE MLA:SYNTHETIC)
21019-30-7 structure
Product Name:METHYLLYCACONITINE CITRATE MLA:SYNTHETIC
CAS No:21019-30-7
MF:C37H50N2O10
MW:682.800311565399
CID:910952
PubChem ID:441748
Update Time:2025-04-19
METHYLLYCACONITINE CITRATE MLA:SYNTHETIC Chemical and Physical Properties
Names and Identifiers
-
- METHYLLYCACONITINE CITRATE MLA:SYNTHETIC
- methyllycaconitine hydrochloride
- [1α,4(S),6β,14α,16β]-20-Ethyl-1,6,14,16-tetraMethoxy-4-[[[2-(3-Methyl-2,5-dioxo-1-pyrrolidinyl)benzoyl]oxy]Methyl]aconitane-7,8-diolcitrate
- Aconitane-7,8-diol, 20-ethyl-1,6,14,16-tetramethoxy-4-(((2-(3-methyl-2,5-dioxo-1-pyrrolidinyl)benzoyl)oxy)methyl)-, (1alpha,4(S),6beta,14alpha,16beta)-
- Aconitane-7,8-diol, 20-ethyl-4-(((2-(3-methyl-2,5-dioxo-1-pyrrolidinyl)benzoyl)oxy)methyl)-1,6,14,16-tetramethoxy-, (1-alpha,4(S),6-beta,14-alpha,16-beta)-
- BRN 0076234
- Delartine
- Delsemidine
- Lycaconitine, methyl-
- Methyllycaconitine
- Methyllycaconitine citrate
- 21019-30-7
- CHEBI:182007
- Methyllycaconitine Perchlorate, Delphinium sp.
- NSC624746
- CHEBI:91631
- Q3333710
- Q27163459
- (11-Ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl)methyl 2-(3-methyl-2,5-dioxopyrrolidin-1-yl)benzoate
- MELLICTINE
- BRD-A32164164-048-01-4
- NS00094684
- SCHEMBL454349
- LSM-1457
- (ethyl-dihydroxy-tetramethoxy-[?]yl)methyl 2-(3-methyl-2,5-dioxo-pyrrolidin-1-yl)benzoate
- Aconitane-7,8-diol, 20-ethyl-1,6,14,16-tetramethoxy-4-[[[2-[(3S)-3-methyl-2,5-dioxo-1-pyrrolidinyl]benzoyl]oxy]methyl]-, (1alpha,6beta,14alpha,16beta)-
- (20-Ethyl-7,8-dihydroxy-1,6,14,16-tetramethoxyaconitan-4-yl)methyl 2-(3-methyl-2,5-dioxo-1-pyrrolidinyl)benzoate
- CHEBI:426778
- C08699
- [(1S,2R,3R,4S,5R,6S,8R,9S,13S,16S,17R,18S)-11-Ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-(3-methyl-2,5-dioxopyrrolidin-1-yl)benzoate
- 1356-60-1
- XLTANAWLDBYGFU-UHFFFAOYSA-N
-
- Inchi: 1S/C37H50N2O10/c1-7-38-17-34(18-49-32(42)20-10-8-9-11-23(20)39-26(40)14-19(2)31(39)41)13-12-25(46-4)36-22-15-21-24(45-3)16-35(43,27(22)28(21)47-5)37(44,33(36)38)30(48-6)29(34)36/h8-11,19,21-22,24-25,27-30,33,43-44H,7,12-18H2,1-6H3
- InChI Key: XLTANAWLDBYGFU-UHFFFAOYSA-N
- SMILES: OC12C(C3C4(COC(C5=CC=CC=C5N5C(CC(C)C5=O)=O)=O)CCC(C3(C3CC5C(CC1(C3C5OC)O)OC)C2N(CC)C4)OC)OC
Computed Properties
- Exact Mass: 682.34654580g/mol
- Monoisotopic Mass: 682.34654580g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 49
- Rotatable Bond Count: 10
- Complexity: 1380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 144Ų
Experimental Properties
- Density: 1.1852 (rough estimate)
- Boiling Point: 694.34°C (rough estimate)
- Refractive Index: 1.5300 (estimate)
- Solubility: H2O: 42 mg/mL
METHYLLYCACONITINE CITRATE MLA:SYNTHETIC Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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